Cy-AMP2

• bioactivity: Antimicrobial
• sequence: KGGPCAKKPCCGPLGHYKVDCSTIPDYPCCSKYGFCGSGPQYCG

Description

Cy-AMP2 is a cationic antimicrobial peptide (AMP) isolated from the seeds of Cycas revoluta, a species of cycad. It was first purified and characterized in 2008 through chromatographic techniques and mass spectrometry, revealing a molecular mass of 4,568.9 Da . This compound exhibits broad-spectrum antimicrobial activity against plant-pathogenic fungi (e.g., Fusarium oxysporum), Gram-positive bacteria (e.g., Bacillus subtilis), and Gram-negative bacteria (e.g., Escherichia coli), with a reported IC50 of 7.0–8.9 µg/mL . Structurally, it belongs to the plant defensin family, characterized by a conserved cysteine-stabilized α-helix and β-sheet (CSαβ) motif, which confers stability and target specificity . Its high proline content (20% of total amino acids) and cationic charge (+5 to +7 at physiological pH) are critical for membrane disruption and electrostatic interactions with microbial surfaces .

Comparison with Similar Compounds

Comparative Analysis of Cy-AMP2 with Structurally Similar AMPs

Cy-AMP1 (Cycas revoluta)

Cy-AMP1, co-isolated with this compound from Cycas revoluta seeds, shares 92% sequence homology with this compound. Both peptides have identical molecular masses (~4.5 kDa) and IC₅₀ values, suggesting overlapping mechanisms of action . Key differences include a slightly lower isoelectric point (pI) for Cy-AMP1 (9.2 vs. 9.5 for this compound), which may influence binding affinity to anionic microbial membranes .

Table 1: Structural and Functional Comparison of Cy-AMP1 and this compound

Property	Cy-AMP1	This compound
Molecular Mass (Da)	4,583.2	4,568.9
IC50 (µg/mL)	7.0–8.9	7.0–8.9
Isoelectric Point (pI)	9.2	9.5
Cysteine Content (%)	12	12
Proline Content (%)	20	20
Key Reference

TaW662 (Triticum aestivum)

TaW662, a recently discovered AMP from wheat (Triticum aestivum), shares 85% sequence similarity with this compound. Despite comparable proline content (20%), TaW662 exhibits distinct antifungal activity patterns, with reduced efficacy against Magnaporthe oryzae compared to this compound . This highlights the critical role of cysteine residues in maintaining defensin functionality.

Tu-AMP1 and Tu-AMP2 (Tulipa gesneriana)

Tu-AMP1 and Tu-AMP2, isolated from tulip bulbs, share the CSαβ motif with this compound but differ in proline content (15% vs. 20%) and charge distribution. Tu-AMP1 shows stronger activity against Gram-positive bacteria (IC₅₀ = 5.2 µg/mL), while Tu-AMP2 is more effective against fungi (IC₅₀ = 6.8 µg/mL) . These variations underscore the trade-offs between charge, hydrophobicity, and target specificity.

Functional Comparison with Mechanistically Distinct AMPs

Gamma-Thionins (Vigna unguiculata)

Gamma-thionins, such as those from cowpea (Vigna unguiculata), lack the CSαβ motif but utilize a γ-core structure with disulfide bonds for microbial membrane penetration. Unlike this compound, gamma-thionins show preferential activity against Gram-negative bacteria due to their ability to disrupt lipopolysaccharide layers .

MCha-Pr (Momordica charantia)

MCha-Pr, a defensin-like protein from bitter gourd, shares the CSαβ motif but has a higher molecular mass (6.7 kDa) and lower cationic charge (+3).

Key Research Findings and Implications

Structural Determinants of Activity :

• Cysteine residues in this compound stabilize its tertiary structure, enabling pore formation in microbial membranes .
• Proline content enhances conformational flexibility, facilitating interaction with diverse microbial targets .

Functional Trade-offs :

• AMPs with reduced cysteine (e.g., TaW662) or charge (e.g., MCha-Pr) exhibit narrowed antimicrobial spectra .
• Hybrid peptides combining CSαβ and γ-core motifs may overcome these limitations .

Agricultural Applications :

• This compound’s stability under physiological conditions makes it a candidate for transgenic crop engineering .
• Comparative studies highlight the need for species-specific AMP design to address pathogen resistance .